Cas no 304685-85-6 (2-chloro-1-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)ethan-1-one)

• Product Name: 2-chloro-1-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)ethan-1-one
• CAS No: 304685-85-6
• MF: C₁₄H₁₄ClNO
• MW: 247.720062732697
• MDL: MFCD01910939
• CID: 299581
• PubChem ID: 722357
• Update Time: 2025-06-24

2-chloro-1-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-chloro-1-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)-
• 2-Chloro-1-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)ethan-1-one
• 2-CHLORO-1-(2,5-DIMETHYL-1-PHENYL-1H-PYRROL-3-YL)ETHANONE
• 2-chloro-1-(2,5-dimethyl-1-phenylpyrrol-3-yl)ethanone
• 1-(1-phenyl-2,5-dimethyl-1H-pyrrol-3-yl)-2-chloroethanone
• 1-(2,5-dimethyl-1-phenylpyrrol-3-yl)-2-chloroethan-1-one
• 2-Chloro-1-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)-1-ethanone
• F0307-0334
• A919250
• Z56794771
• AKOS000266848
• SR-01000029587
• MFCD01910939
• SB62257
• DTXSID50352283
• EN300-08105
• SR-01000029587-1
• BS-22267
• 304685-85-6
• Ethanone, 2-chloro-1-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)-
• SCHEMBL14226116
• FT-0716757
• DB-068293
• G29984
• 2-chloro-1-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)ethan-1-one

• MDL： MFCD01910939
• Inchi： 1S/C14H14ClNO/c1-10-8-13(14(17)9-15)11(2)16(10)12-6-4-3-5-7-12/h3-8H,9H2,1-2H3
• InChI Key： QSYYGYUKZQOGRQ-UHFFFAOYSA-N
• SMILES： ClCC(C1C=C(C)N(C2C=CC=CC=2)C=1C)=O

Computed Properties

• Exact Mass: 247.07600
• Monoisotopic Mass: 247.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 22Ų

Experimental Properties

• PSA: 22.00000
• LogP: 3.51560

Additional information on 2-chloro-1-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)ethan-1-one

Introduction to 2-chloro-1-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)ethan-1-one (CAS No. 304685-85-6)

2-chloro-1-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)ethan-1-one, identified by the chemical identifier CAS No. 304685-85-6, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a chlorinated ketone moiety linked to a pyrrole ring system, has garnered attention due to its structural complexity and potential biological activities. The presence of both aromatic and heterocyclic components makes it a versatile scaffold for medicinal chemists exploring novel therapeutic agents.

The structural framework of 2-chloro-1-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)ethan-1-one encompasses several key functional groups that contribute to its reactivity and biological relevance. The chloro-substituted ketone group at the C1 position serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives. Additionally, the pyrrole ring, substituted with dimethyl and phenyl groups at the 2 and 5 positions respectively, introduces electronic and steric effects that can influence the molecule's interactions with biological targets.

In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their prevalence in biologically active natural products and synthetic drugs. The pyrrole core, in particular, is a cornerstone of many pharmaceuticals, including antiviral, anticancer, and anti-inflammatory agents. The modifications present in 2-chloro-1-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)ethan-1-one are designed to optimize its pharmacokinetic properties while maintaining or enhancing its biological activity.

One of the most compelling aspects of this compound is its potential as a precursor for the development of small-molecule inhibitors targeting enzyme-catalyzed reactions. The chloro-ketone group can undergo nucleophilic addition reactions, allowing for the introduction of diverse side chains that may interact with specific binding pockets on enzymes. This characteristic makes it particularly valuable in the design of kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties and interactions. Virtual screening techniques have been employed to identify derivatives of 2-chloro-1-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)ethan-1-one that exhibit enhanced binding affinity to target proteins. These studies have highlighted the importance of optimizing both the electronic distribution and steric environment around the active site to maximize drug efficacy.

The synthesis of 2-chloro-1-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)ethan-1-one involves multi-step organic transformations that showcase modern synthetic methodologies. Key steps include cyclization reactions to form the pyrrole ring system followed by functional group interconversions to introduce the chloro-ketone moiety. Transition metal-catalyzed cross-coupling reactions have also been utilized to construct the aromatic substituents on the pyrrole ring. These synthetic strategies not only highlight the compound's structural complexity but also demonstrate the versatility of current synthetic tools in medicinal chemistry.

The biological evaluation of 2-chloro-1-(2,5-dimethyl-1-phényl-pyrrolle 3 de méthyle)-éthanone (CAS No 30468585) has revealed promising activities in several disease models. Preclinical studies have indicated potential efficacy against certain types of cancer by inhibiting key signaling pathways involved in tumor growth and progression. Additionally, preliminary data suggest that this compound may exhibit anti-inflammatory properties by modulating cytokine production pathways.

The development of novel drug candidates is an iterative process that relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The use of CAS No 30468585 as a starting point for drug discovery exemplifies this collaborative approach. By leveraging structural information from high-throughput screening campaigns and integrating computational modeling with experimental data, researchers can rapidly identify promising leads for further optimization.

The safety profile of CAS No 30468585 is another critical consideration during drug development. Extensive toxicological studies are conducted to assess potential side effects at various exposure levels. These studies help determine appropriate dosing regimens and identify any long-term health risks associated with chronic use. The compound's stability under different storage conditions is also evaluated to ensure its integrity throughout clinical trials.

The regulatory landscape governing pharmaceuticals necessitates rigorous documentation of synthesis methods, analytical data, and clinical findings before approval by health authorities such as the FDA or EMA (European Medicines Agency). Each step from laboratory-scale production to large-scale manufacturing must adhere to Good Manufacturing Practices (GMP), ensuring consistency quality control across batches.

Future directions for research involving CAS No 30468585 may include exploring its role as an intermediate in larger synthetic schemes or investigating novel derivatives with enhanced bioavailability or selectivity profiles. Advances in biocatalysis could also enable greener synthetic routes that reduce reliance on hazardous reagents while maintaining high yields efficiency.

In conclusion,CAS No 30468585 represents an intriguing example how structural complexity combined functional diversity can yield compounds with significant therapeutic potential within pharmaceutical chemistry today's landscape continues evolve toward more personalized precision medicine approaches,this molecule serves reminder ongoing need innovation dedication driving forward field discover new treatments improve human health worldwide